6-methoxy-1-(4-methoxyphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 6-methoxy-1-(4-methoxyphenyl)-3-phenylpyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C24H19N3O2/c1-28-18-13-11-17(12-14-18)27-24-19-9-6-10-21(29-2)23(19)25-15-20(24)22(26-27)16-7-4-3-5-8-16/h3-15H,1-2H3
• InChI Key: LFTVPVXSRVHFTK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C4C=CC=C(C4=NC=C3C(=N2)C5=CC=CC=C5)OC
• Molecular Formula: C24H19N3O2
• Molecular Weight: 381.4 g/mol

Description

Quinoline is a well-known nitrogenous tertiary base. It has a characteristic double-ring structure containing a benzene ring fused with a pyridine moiety. Quinoline derivatives have been used since ancient times.

Synthesis Analysis

Quinoline derivatives are designed and synthesized by chemists through new strategies on par with the reported methods. For example, Gould–Jacob, Friedländer, Pfitzinger, Skraup, Doebner von Miller and Conrad Limpach are well-known classical synthesis protocols used up to now for the construction of the principal quinoline scaffold.

Molecular Structure Analysis

The quinoline scaffold was first extracted in 1834 from coal tar by German analytical chemist Friedlieb Ferdinand Runge. Subsequently, in 1842 it was synthesized by French chemist Charles Gerhardt by dry distillation of quinine, strychnine or cinchonine in the presence of sodium hydroxide.

Chemical Reactions Analysis

These novel heterocycles are designed and synthesized by chemists through new strategies on par with the reported methods. Subsequently, the synthesized molecules were screened for their efficacy against the typical drugs in the market.

Physical And Chemical Properties Analysis

Quinoline is a pungent hygroscopic colorless oily liquid with a molecular weight of 129.16 g/mol.

Scientific Research Applications

Suzuki–Miyaura Coupling

. This is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. .

Synthesis of Biologically Active Quinoline

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Fluorescent Zinc and Chlorine Sensors

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Tubulin Polymerization Inhibitors

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Inhibitors of Bacterial DNA Gyrase and Topoisomerase

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Anticancer Activity

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Antibacterial Activity

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Mechanism of Action

Target of Action

Quinoline-based compounds have been known to inhibit bacterial dna gyrase and topoisomerase .

Mode of Action

Quinoline derivatives have been reported to interact with their targets, leading to inhibition of essential enzymes such as dna gyrase and topoisomerase . This interaction disrupts the supercoiling process of bacterial DNA, thereby inhibiting bacterial growth.

Biochemical Pathways

By inhibiting dna gyrase and topoisomerase, the compound likely disrupts dna replication and transcription processes, leading to bacterial cell death .

Result of Action

By inhibiting key enzymes involved in dna replication and transcription, the compound likely leads to bacterial cell death .

Future Directions

Quinoline and its derivatives have versatile applications in the fields of industrial and synthetic organic chemistry. They are a vital scaffold for leads in drug discovery and play a major role in the field of medicinal chemistry. This review will inspire synthetic as well as medicinal chemists who are in quest of less toxic and more potent quinolinyl-pyrazoles for the treatment of various health threats.